4-(Acetylamino)phenyl 4-(2-methoxyethoxy)benzoate

• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol
• IUPAC Name: (4-acetamidophenyl) 4-(2-methoxyethoxy)benzoate
• InChI: InChI=1S/C18H19NO5/c1-13(20)19-15-5-9-17(10-6-15)24-18(21)14-3-7-16(8-4-14)23-12-11-22-2/h3-10H,11-12H2,1-2H3,(H,19,20)
• InChI Key: HHPXDCFHWIJBRP-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)OCCOC

Description

4-(Acetylamino)phenyl 4-(2-methoxyethoxy)benzoate, commonly known as APMEB, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in pharmaceuticals and biotechnology. APMEB is a member of the benzoate family and is structurally similar to other compounds used in the development of drugs and other bioactive molecules.

Scientific Research Applications

APMEB has been studied for its potential applications in drug development and biotechnology. In particular, it has been investigated as a potential inhibitor of enzymes involved in inflammatory processes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These enzymes are known to play a role in the development of various diseases, including cancer, arthritis, and asthma.

Mechanism of Action

The mechanism of action of APMEB involves the inhibition of COX-2 and 5-LOX enzymes. These enzymes are involved in the production of inflammatory mediators, such as prostaglandins and leukotrienes. By inhibiting these enzymes, APMEB can reduce inflammation and potentially provide therapeutic benefits in various disease states.
Biochemical and Physiological Effects
APMEB has been shown to have anti-inflammatory effects in vitro and in vivo. In addition to its effects on COX-2 and 5-LOX, it has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammatory responses. APMEB has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of APMEB is its relatively simple synthesis method, which allows for easy production and purification. Additionally, its potential applications in drug development and biotechnology make it a promising compound for further study. However, one limitation of APMEB is its relatively low solubility in water, which may make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on APMEB. One area of interest is the development of APMEB-based drugs for the treatment of inflammatory diseases. Additionally, further investigation into the mechanisms of action of APMEB may lead to the discovery of new targets for drug development. Another potential area of research is the modification of APMEB to improve its solubility and other properties, which may make it a more effective therapeutic agent.
Conclusion
In conclusion, APMEB is a synthetic compound with potential applications in drug development and biotechnology. Its anti-inflammatory and antioxidant properties make it a promising compound for further study. While there are limitations to working with APMEB, its relatively simple synthesis method and potential therapeutic benefits make it a valuable compound for scientific research.

Synthesis Methods

The synthesis of APMEB involves the reaction between 4-(Acetylamino)phenol and 4-(2-methoxyethoxy)benzoyl chloride in the presence of a base catalyst. This reaction leads to the formation of APMEB, which can be purified through recrystallization. The synthesis of APMEB is relatively straightforward and has been well-established in the literature.